Cas no 10117-14-3 ([1,1'-Biphenyl]-2,2'-dimethanol,6,6'-dimethoxy-)

[1,1'-Biphenyl]-2,2'-dimethanol,6,6'-dimethoxy- structure
10117-14-3 structure
Product Name:[1,1'-Biphenyl]-2,2'-dimethanol,6,6'-dimethoxy-
CAS No:10117-14-3
MF:C16H18O4
MW:274.311725139618
CID:236107
PubChem ID:298904
Update Time:2025-04-19

[1,1'-Biphenyl]-2,2'-dimethanol,6,6'-dimethoxy- Chemical and Physical Properties

Names and Identifiers

    • [1,1'-Biphenyl]-2,2'-dimethanol,6,6'-dimethoxy-
    • [2-[2-(hydroxymethyl)-6-methoxyphenyl]-3-methoxyphenyl]methanol
    • 2,2'-bis(hydroxymethyl)-6,6'-dimethoxy-1,1'-biphenyl
    • 2,2'-Bis(hydroxymethyl)-6,6'-dimethoxybiphenyl
    • 2,2'-bis< hydroxymethyl> -6,6'-dimethoxybiphenyl
    • 2,2'-Bis-hydroxymethyl-6,6'-dimethoxy-biphenyl
    • 2,2'-dihydroxymethyl-6,6'-dimethoxybiphenyl
    • 2,2'-dihydroxymethyl-6,6'-dimethoxydiphenyl
    • 6,6'-Bis< hydroxymethyl> -2,2'-dimethoxy-biphenyl
    • AC1L6TTR
    • NSC171269
    • NSC-171269
    • DTXSID20305620
    • 10117-14-3
    • Inchi: 1S/C16H18O4/c1-19-13-7-3-5-11(9-17)15(13)16-12(10-18)6-4-8-14(16)20-2/h3-8,17-18H,9-10H2,1-2H3
    • InChI Key: UGGHKFKKCGGPIY-UHFFFAOYSA-N
    • SMILES: O(C)C1=CC=CC(CO)=C1C1C(=CC=CC=1CO)OC

Computed Properties

  • Exact Mass: 274.12054
  • Monoisotopic Mass: 274.121
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 256
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 58.9Ų

Experimental Properties

  • Density: 1.19
  • Boiling Point: 436.5°C at 760 mmHg
  • Flash Point: 217.8°C
  • Refractive Index: 1.584
  • PSA: 58.92
  • LogP: 2.35540
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